Cas no 2640958-66-1 (1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

1-(4-Methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one is a heterocyclic compound featuring a pyrimidine core linked to a piperazine and 4-methylpiperidine moiety via an ethanone bridge. Its structural complexity and functional group diversity make it a valuable intermediate in medicinal chemistry, particularly for targeting kinase inhibition or modulating receptor activity. The presence of both pyrazole and pyrimidine rings enhances its potential for selective binding interactions, while the piperazine and piperidine groups contribute to improved solubility and pharmacokinetic properties. This compound is suited for research applications in drug discovery, offering a versatile scaffold for further derivatization and optimization in the development of bioactive molecules.
1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one structure
2640958-66-1 structure
Product Name:1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
CAS No:2640958-66-1
MF:C19H27N7O
MW:369.463982820511
CID:5317759
PubChem ID:155800610
Update Time:2025-05-19

1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS040710087
    • F6619-6555
    • 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
    • 2640958-66-1
    • 1-(4-Methyl-1-piperidinyl)-2-[4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone
    • Inchi: 1S/C19H27N7O/c1-16-3-7-25(8-4-16)19(27)14-23-9-11-24(12-10-23)17-13-18(21-15-20-17)26-6-2-5-22-26/h2,5-6,13,15-16H,3-4,7-12,14H2,1H3
    • InChI Key: YFBKEFOATFJYQF-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCC(C)CC1)CN1CCN(C2C=C(N3C=CC=N3)N=CN=2)CC1

Computed Properties

  • Exact Mass: 369.22770851g/mol
  • Monoisotopic Mass: 369.22770851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 591.8±50.0 °C(Predicted)
  • pka: 5.98±0.10(Predicted)

1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Pricemore >>

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Additional information on 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

1-(4-Methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

The compound 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS No. 264095866) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, materials science, and organic synthesis. This compound is characterized by its intricate structure, which includes a piperidine ring, a pyrimidine moiety, and a pyrazole group, all interconnected through a piperazine backbone. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The pyrazole group, on the other hand, is known for its ability to enhance the stability and bioavailability of pharmaceutical compounds. The combination of these groups in the 1-(4-methylpiperidin-1-yl)-2-{4-[6-(1H-pyrazol-1-y

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